1H-Indene, 1-hexyl-

• CAS No.: 6301-00-4
• Molecular Formula: C15H20
• Molecular Weight: 200.32 g/mol
• IUPAC Name: 1-hexyl-1H-indene
• InChI: InChI=1S/C15H20/c1-2-3-4-5-8-13-11-12-14-9-6-7-10-15(13)14/h6-7,9-13H,2-5,8H2,1H3
• InChI Key: OBFIVFTYPBYCHU-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC1C=CC2=CC=CC=C12

Description

1H-Indene, 1-hexyl- is a substituted indene derivative characterized by a hexyl chain (-C₆H₁₃) attached to the 1-position of the indene core (C₉H₈). Indene itself is a bicyclic aromatic hydrocarbon with a fused benzene and cyclopentene ring.

Chemical Reactions Analysis

Oxidation Reactions

1H-Indene, 1-hexyl- undergoes oxidation to form ketones or alcohols, depending on the oxidant and conditions. Key findings include:

• Reagents : tert-Butyl-hydroperoxide (t-BuOOH) and hydrogen peroxide (H₂O₂).

• Selectivity : t-BuOOH yields higher selectivity toward cyclohexanone compared to H₂O₂, which may produce cyclohexanol .

• Catalysts : Copper(II) complexes enhance oxidation efficiency, with coordination number and ligand effects influencing activity .

Oxidant	Yield	Selectivity
t-BuOOH	High	Cyclohexanone
H₂O₂	Moderate	Cyclohexanol

Reduction Reactions

Reduction of 1H-Indene, 1-hexyl- typically yields saturated hydrocarbons. While specific data for this compound is limited, analogous indene derivatives undergo:

• Reagents : Lithium aluminum hydride (LiAlH₄) or other hydride donors.

• Outcome : Full hydrogenation of the indene ring to form substituted cyclohexane derivatives.

Substitution and Addition Reactions

1H-Indene, 1-hexyl- participates in electrophilic substitution and cascade reactions:

• Electrophilic Substitution : Halogens or other electrophiles react at the aromatic ring, guided by steric and electronic factors.

• Cascade Reactions :

  • C–C/C–N Bond Formation : Reaction with 1,1-eneamines and benzylidene-1H-indene-diones forms indenodihydropyridines or indenopyridines under different conditions .

  • Solvent Dependence : Ethanol at reflux produces indenodihydropyridines, while 1,4-dioxane yields indenopyridines .

Solvent	Temperature	Product	Yield
Ethanol	Reflux	Indenodihydropyridine	91%
1,4-Dioxane	Reflux	Indenopyridine	90%

Catalytic Cyclization

1H-Indene, 1-hexyl- can be synthesized or modified via metal-catalyzed cyclization:

• Rhodium(I) Catalysts : Facilitate cyclization of alkynes with phenylboronic acids to form indene derivatives .

• Iron(III) Chloride : Promotes cleavage of sp³ C–N bonds in sulfonamides to generate benzyl cations, leading to indene derivatives .

• Mechanism : Involves a 1,5-hydrogen shift in metal-vinylidene intermediates during cyclization .

Diastereoselective Reactions

• Palladium-Catalyzed Bis-Alkoxycarbonylation : Syn addition of benzoyloxycarbonyl groups to the double bond under Pd catalysis yields diastereomerically enriched products .

• Stereochemical Validation : NOESY experiments confirm syn addition, as seen in the correlation between H₁ and H₂ .

Key Reaction Pathways

• Michael Reaction : 1,1-Eneamines attack the α,β-unsaturated carbonyl system in benzylidene-1H-indene-diones, followed by tautomerization and cyclization .

• Oxidation Pathways : Air oxidation converts indenodihydropyridines to indenopyridines at elevated temperatures .

Comparison with Similar Compounds

Substituent Chain Length and Molecular Properties

Alkyl-substituted indenes exhibit systematic variations in properties based on chain length and substitution patterns:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Position/Type	Key Properties	Reference
1H-Indene, 1-hexadecyl-2,3-dihydro	C₂₅H₄₂	342.60	1-hexadecyl, dihydro	High hydrophobicity, solid at RT
1H-Indene, 1,1-dimethyl-	C₁₁H₁₂	144.21	1,1-dimethyl	Boiling point: 206.5°C, density: 0.959 g/cm³
1H-Indene, 1-methylene-	C₁₀H₈	128.17	1-methylene	Volatile, detected in Streptomyces spp.
1-Phenyl-1H-indene	C₁₅H₁₂	192.26	1-phenyl	Aromatic, used in polymer synthesis

Key Observations :

• Chain Length : The hexadecyl substituent in 1H-Indene, 1-hexadecyl-2,3-dihydro significantly increases molecular weight (342.60 g/mol) compared to smaller groups like methyl (144.21 g/mol) or phenyl (192.26 g/mol). This enhances hydrophobicity and reduces volatility .
• Hydrogenation : Dihydro derivatives (e.g., 2,3-dihydroindene) exhibit partial saturation, altering aromaticity and reactivity. For example, 1-hexadecyl-2,3-dihydroindene is less reactive than fully aromatic indenes .